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Compound of Interest

Compound Name: NF 8611

Cat. No.: B1167758

An In-depth Technical Guide to the NF-860111 Network Cable Tester for Research Laboratories

In modern research and drug development, the integrity of the digital infrastructure is as critical
as the calibration of laboratory instruments. The vast amounts of data generated, from genomic
sequencing to high-throughput screening, rely on a robust and reliable network for
transmission, storage, and analysis. The NF-8601I11 network cable tester is a versatile tool
designed to ensure the physical layer of this infrastructure meets the required performance
standards. This guide provides a technical overview and detailed protocols for its use in a
scientific research environment.

System Components and Specifications

The NF-8601II system consists of three main components: the main tester, a receiver, and a
remote identifier.[1] The main tester features a 3.7-inch color LCD screen for displaying results
and is powered by a rechargeable lithium battery.[1][2] It is @ multifunction device capable of
measuring cable length, tracing cables, performing continuity tests, and executing PoE (Power
over Ethernet) and PING functions.[1][3]

Technical Specifications

The operational parameters of the NF-860111 are critical for understanding its capabilities and
limitations within a laboratory setting.
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Parameter Specification

STP/UTP (CAT5e, CAT6, CAT6a, CATY),

Supported Cable Types )
Telephone, Coaxial, USBJ[2][4][5]

2.8 or 3.7-inch Color LCD (320x240 resolution)

Display
[2][6]
3.7V 1800mAh Rechargeable Lithium Battery[2]
Power Supply
[3][6]
Dimensions (Main Tester) 173 x 92 x 34 mm[2]
Dimensions (Receiver) 183 x 58 x 35 mm[2]
Dimensions (Remote) 106 x 32 x 30 mm[2]

Measurement Specifications

Accurate measurement is paramount for diagnosing network faults. The NF-8601lI utilizes Time
Domain Reflectometry (TDR) to accurately measure cable length and identify the distance to
faults.[7]

Measurement Function Specification

Max. Wiremap Distance 2000 m[6]

Max. Tracing Distance 2000 m[6]

Max. Cable Length Measurement 2000 m[1][3][8]

Min. Calibration Distance >10 m[1][2][6]

Length Calibration Precision 2% (+/- 0.5m)[1][2][3]

Length Measurement Accuracy 3% (+/- 0.5m) after calibration[1][2][3]
Display Units Meters, Feet, Yards[1][2][8]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://manuals.plus/m/d0483efe10a4af1825add3e42f4fcb4d1ec447660e59a2b6e94cf27e045d5e7a
https://www.manualpdf.in/noyafa/nf-8601/manual
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://www.helptechco.com/content/NF-8601
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
http://www.konturm.ru/catalogy/paspeng/nf-8601.pdf
https://www.helptechco.com/content/NF-8601
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://www.helptechco.com/content/NF-8601S
https://www.helptechco.com/content/NF-8601
https://www.helptechco.com/content/NF-8601
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
http://www.konturm.ru/catalogy/paspeng/nf-8601.pdf
https://propribory.ru/static/upl/10-11-2022/fiyUHhaEQLTRTVen/1426869626_wiefwxl5.pdf
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://www.helptechco.com/content/NF-8601
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
http://www.konturm.ru/catalogy/paspeng/nf-8601.pdf
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
http://www.konturm.ru/catalogy/paspeng/nf-8601.pdf
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
https://propribory.ru/static/upl/10-11-2022/fiyUHhaEQLTRTVen/1426869626_wiefwxl5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The following protocols detail the methodologies for conducting key network cable tests using
the NF-86011I.

Protocol 1: Cable Length and Fault Location
Measurement

This protocol measures the length of a cable and identifies the location of any open or short
circuits.

Methodology:

Power on the main tester.

» Connect one end of the cable to be tested to the "MAIN" RJ45 port on the main tester.[1] Do
not connect the other end to the remote unit for this test.[8]

» From the main menu, navigate to and select the "Cable Length" function.

e The device will use TDR to send a signal down the cable and measure the time it takes for
the reflection to return.

» The screen will display the total length of the cable. If a fault such as an open or short is
detected, the tester will display the distance to the fault location.[8]

e For maximum accuracy, perform a calibration with a known length of the same cable type
first.[1][2][3]

Protocol 2: Wiremap and Crosstalk Testing

This protocol verifies the correct pin-to-pin wiring (wiremap) and tests for crosstalk between
pairs, a common cause of slow network speeds.[3][9]

Methodology:
e Connect one end of the network cable to the "MAIN" RJ45 port on the main tester.

o Connect the other end of the cable to the corresponding RJ45 port on the remote identifier.
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e From the main menu, select the "Wire mapping" or a similar continuity test function.

e The tester will display the pin configuration (1 through 8) and indicate any faults such as
open, short, cross, reverse, or split pairs.[3]

» To test for crosstalk, navigate to the "Crosstalk” function from the main menu.[9]

e The device will analyze the signal bleed between wire pairs and display the results,
indicating which pairs are affected.[9]

Protocol 3: PoE and PING Testing

This protocol is used to validate Power over Ethernet availability and test network connectivity
and performance.

Methodology:
e POE Test:

o Connect the network cable from a PoE-enabled switch or injector to the "PoE/PING" port
on the main tester.[1]

o Select the "PoE" function.

o The device will identify which pins are providing power and display the measured voltage.

[6]7]

e PING Test:

o

Connect a network cable from an active network port to the "PoE/PING" port on the main
tester.

Select the "PING" function.

o

[¢]

Configure the target IP address.

[e]

The tester will send PING requests and display network performance data, including data
packet status and minimum/maximum response times.[6][7]
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Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of testing

processes and logical relationships.
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General Testing Workflow with the NF-860111.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. atel.com.pl [atel.com.pl]

. manuals.plus [manuals.plus]
. konturm.ru [konturm.ru]

. manuals.plus [manuals.plus]
. manualpdf.in [manualpdf.in]

. helptechco.com [helptechco.com]

°
~ (o2} ol ey w N =

. helptechco.com [helptechco.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1167758?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167758?utm_src=pdf-custom-synthesis
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
http://www.konturm.ru/catalogy/paspeng/nf-8601.pdf
https://manuals.plus/m/d0483efe10a4af1825add3e42f4fcb4d1ec447660e59a2b6e94cf27e045d5e7a
https://www.manualpdf.in/noyafa/nf-8601/manual
https://www.helptechco.com/content/NF-8601
https://www.helptechco.com/content/NF-8601S
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 8. propribory.ru [propribory.ru]

e 9. NOYAFA NF-8601 INSTRUCTION MANUAL Pdf Download | ManualsLib [manualslib.com]

 To cite this document: BenchChem. [NF 86II network cable tester for research labs].
BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1167758#nf-86ii-network-cable-tester-for-research-
labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://propribory.ru/static/upl/10-11-2022/fiyUHhaEQLTRTVen/1426869626_wiefwxl5.pdf
https://www.manualslib.com/manual/1330429/Noyafa-Nf-8601.html
https://www.benchchem.com/product/b1167758#nf-86ii-network-cable-tester-for-research-labs
https://www.benchchem.com/product/b1167758#nf-86ii-network-cable-tester-for-research-labs
https://www.benchchem.com/product/b1167758#nf-86ii-network-cable-tester-for-research-labs
https://www.benchchem.com/product/b1167758#nf-86ii-network-cable-tester-for-research-labs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167758?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

